
2,2-Dichloropentanoic Acid: A Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-dichloropentanoic Acid

Cat. No.: B102809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,2-
dichloropentanoic acid. The information is intended to support laboratory personnel in

minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
2,2-Dichloropentanoic acid is a corrosive substance that can cause severe burns to the eyes,

skin, and respiratory tract.[1] Ingestion can lead to burns in the gastrointestinal tract.[1] It is

classified as a corrosive liquid.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2,2-dichloropentanoic acid is

provided in the table below.
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Property Value Reference

CAS Number 18240-68-1 [1][2]

Molecular Formula C5H8Cl2O2 [2]

Molecular Weight 171.02 g/mol [2]

Appearance Not specified

Boiling Point 242.14°C (rough estimate) [2]

Density 1.3444 (rough estimate) [2]

Refractive Index 1.459-1.461 [2]

Toxicological Information
Quantitative toxicological data, such as LD50 and LC50 values, for 2,2-dichloropentanoic
acid are not readily available in published literature. However, based on its classification as a

corrosive substance, it should be handled with extreme care, assuming high toxicity upon

exposure.

Experimental Protocols for Hazard Assessment
While specific experimental data for 2,2-dichloropentanoic acid is limited, the following are

standard OECD (Organisation for Economic Co-operation and Development) protocols that

would be used to assess its potential hazards.

Acute Oral, Dermal, and Inhalation Toxicity
Standardized tests are used to determine the lethal dose (LD50) or lethal concentration (LC50)

of a substance. These tests involve administering the substance to laboratory animals (typically

rats or rabbits) via oral, dermal, or inhalation routes and observing the effects over a set period.

Skin Corrosion/Irritation
The potential for a substance to cause skin corrosion or irritation is typically assessed using in

vitro methods with reconstructed human epidermis models or in vivo methods using laboratory
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animals. The substance is applied to the skin, and the resulting damage is observed and

scored over time.

Eye Irritation/Damage
Eye irritation or damage potential is evaluated by applying the substance to the eye of a

laboratory animal and observing for effects such as redness, swelling, and corneal opacity. In

vitro methods using isolated animal corneas or reconstructed human corneal epithelium models

are also employed.

Safe Handling and Storage
To ensure the safe handling of 2,2-dichloropentanoic acid, the following precautions should

be strictly followed.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment is provided in the table

below.

Body Part Equipment Standard

Eyes/Face
Chemical safety goggles or

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin

Appropriate protective gloves

and clothing to prevent skin

exposure

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Engineering Controls
Work with 2,2-dichloropentanoic acid should be conducted in a well-ventilated area,

preferably in a chemical fume hood.[3] Eyewash stations and safety showers must be readily
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accessible.[3]

Storage
Store 2,2-dichloropentanoic acid in a tightly closed container in a cool, dry, and well-

ventilated area designated for corrosive materials.[1] Keep it away from incompatible

substances such as strong oxidizing agents, strong bases, strong reducing agents, and metals.

[3]

First Aid Measures
In the event of exposure to 2,2-dichloropentanoic acid, immediate medical attention is

crucial.[1] The following diagram outlines the appropriate first aid procedures.
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Exposure Occurs
Immediate Actions

Specific First Aid

Follow-Up

Exposure to 2,2-Dichloropentanoic Acid Remove victim from exposure Call for medical assistance

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.Inhalation

Skin Contact:
Immediately flush skin with plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes.
Skin Contact

Eye Contact:
Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.

Eye Contact

Ingestion:
Do NOT induce vomiting.

If conscious, give 2-4 cupfuls of milk or water.
Never give anything by mouth to an unconscious person.

Ingestion

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid workflow for exposure to 2,2-dichloropentanoic acid.

Spill and Leak Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation.[3] Wear appropriate

personal protective equipment.[1] Absorb the spill with an inert material such as vermiculite,

sand, or earth, and place it in a suitable, closed container for disposal.[1] Do not flush the

chemical into surface water or the sanitary sewer system.[3]
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Fire-Fighting Measures
In case of a fire involving 2,2-dichloropentanoic acid, use foam, dry chemical, or carbon

dioxide as extinguishing media.[1] Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[1] Thermal decomposition may produce hazardous gases such

as hydrogen chloride, carbon monoxide, and carbon dioxide.[3]

Disposal Considerations
Dispose of 2,2-dichloropentanoic acid and its containers in accordance with all applicable

federal, state, and local regulations.[4] Do not dispose of it with normal laboratory waste.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2,2-
dichloropentanoic acid in a laboratory setting.
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Pre-Experiment Planning

Experimental Work

Post-Experiment Procedures Emergency Response

Review Safety Data Sheet
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Caption: A logical workflow for the safe handling of 2,2-dichloropentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2-Dichloropentanoic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102809#2-2-dichloropentanoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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